Cas no 23134-34-1 ([1]Benzothieno[2,3-g]isoquinoline(8CI,9CI))

• Product Name: [1]Benzothieno[2,3-g]isoquinoline(8CI,9CI)
• CAS No: 23134-34-1
• MF: C₁₅H₉NS
• MW: 235.303662061691
• CID: 260384
• PubChem ID: 277441
• Update Time: 2025-04-19

[1]Benzothieno[2,3-g]isoquinoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-g]isoquinoline(8CI,9CI)
• [1]Benzothieno[2,3-g]isoquinoline
• AC1L7DFB
• benzo[4,5]imidazo[2,1-a]anthra[2,1,9-def,6,5,10-d'e'f']diisoquinoline-1,3,8-trione
• benzo[4,5]thieno[2,3-g]isoquinoline
• NSC334711
• DTXSID30945814
• 23134-34-1
• [1]Benzothieno[2,3-g]isoquinolinato(2-)
• NSC126317
• NSC-126317

• Inchi： 1S/C15H9NS/c1-2-4-14-12(3-1)13-7-11-9-16-6-5-10(11)8-15(13)17-14/h1-9H
• InChI Key： IRZQXMAQSQQBSJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C3C=NC=CC3=CC1=2

Computed Properties

• Exact Mass: 235.04567
• Monoisotopic Mass: 235.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 463.2°C at 760 mmHg
• Flash Point: 230°C
• Refractive Index: 1.824
• PSA: 12.89
• LogP: 4.60270